Cas no 37545-29-2 (4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 37545-29-2
• MF: C₈H₉N₅S
• MW: 207.255558729172
• CID: 4650144
• PubChem ID: 16637043
• Update Time: 2025-06-09

4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(2-pyrazinyl)-
• 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C8H9N5S/c1-2-13-7(11-12-8(13)14)6-5-9-3-4-10-6/h3-5H,2H2,1H3,(H,12,14)
• InChI Key： XXPRXVAPLPBSTB-UHFFFAOYSA-N
• SMILES： N1=C(C2=NC=CN=C2)N(CC)C(=S)N1

Additional information on 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 37545-29-2)

The compound 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 37545-29-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a pyrazine ring with a 1,2,4-triazole moiety, exhibits promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological potential.

One of the key areas of research has been the synthesis and structural modification of 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that slight modifications to the ethyl group or the pyrazine ring could significantly alter the compound's binding affinity to target proteins, such as kinases and enzymes involved in inflammatory pathways. These findings open new avenues for the development of more potent and selective derivatives.

In addition to its synthetic versatility, the compound has shown remarkable efficacy in preclinical models of bacterial and fungal infections. A recent in vitro study highlighted its potent inhibitory activity against drug-resistant strains of Staphylococcus aureus and Candida albicans, with minimal cytotoxicity to human cells. The researchers attributed this selectivity to the compound's ability to disrupt microbial cell wall synthesis, a mechanism distinct from conventional antibiotics. These results suggest that 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol could serve as a lead compound for novel antimicrobial agents.

Another promising application of this compound lies in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol exhibited significant antiproliferative effects against several cancer cell lines, including breast, lung, and colon cancer. The compound was found to induce apoptosis via the mitochondrial pathway and inhibit key signaling pathways such as PI3K/AKT. These findings underscore its potential as a multitargeted anticancer agent, although further in vivo studies are needed to validate its efficacy and safety.

Despite these advancements, challenges remain in the clinical translation of 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol. Issues such as poor solubility, metabolic instability, and potential off-target effects need to be addressed through formulation optimization and structural refinement. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full therapeutic potential of this compound.

In conclusion, 4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 37545-29-2) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and modifiable structure make it an attractive candidate for drug development. Future research should focus on advancing its preclinical evaluation, exploring novel derivatives, and elucidating its molecular targets to pave the way for clinical applications.